Cas no 377059-29-5 (3-o-tolyl-isoxazole-5-carboxylic acid ethyl ester)
3-o-Tolyl-isoxazole-5-carboxylic acid ethyl ester is a versatile intermediate in organic synthesis, particularly valued for its isoxazole core and ester functionality. The compound’s structural features, including the o-tolyl substituent, enhance its utility in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its ethyl ester group offers favorable reactivity for further derivatization, such as hydrolysis or transesterification, enabling access to carboxylic acid or other ester derivatives. The isoxazole ring contributes to stability and potential bioactivity, making it a useful scaffold in medicinal chemistry. This compound is typically handled under standard laboratory conditions, with purity and consistency being critical for reproducible synthetic outcomes.
377059-29-5 structure
Product Name:3-o-tolyl-isoxazole-5-carboxylic acid ethyl ester
CAS No:377059-29-5
MF:C13H13NO3
MW:231.247223615646
CID:922525
PubChem ID:776511
Update Time:2025-06-07
3-o-tolyl-isoxazole-5-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-o-tolyl-isoxazole-5-carboxylic acid ethyl ester
- ethyl 3-(2-methylphenyl)-1,2-oxazole-5-carboxylate
- Ethyl 3-(o-tolyl)isoxazole-5-carboxylate
- AKOS000668879
- ETHYL 3-O-TOLYLISOXAZOLE-5-CARBOXYLATE
- 377059-29-5
- CHEMBL4456927
- Ethyl3-(o-tolyl)isoxazole-5-carboxylate
- DB-069588
- AB12689
- STL329306
-
- Inchi： 1S/C13H13NO3/c1-3-16-13(15)12-8-11(14-17-12)10-7-5-4-6-9(10)2/h4-8H,3H2,1-2H3
- InChI Key： QLSFKTQHGBRXSI-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OCC)=CC(C2C=CC=CC=2C)=N1
Computed Properties
- Exact Mass: 231.09000
- Monoisotopic Mass: 231.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.33000
- LogP: 2.82670
3-o-tolyl-isoxazole-5-carboxylic acid ethyl ester Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-o-tolyl-isoxazole-5-carboxylic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM125166-1g |
ethyl 3-(o-tolyl)isoxazole-5-carboxylate |
377059-29-5 | 95% | 1g |
$313 | 2024-07-17 | |
| Chemenu | CM125166-1g |
ethyl 3-(o-tolyl)isoxazole-5-carboxylate |
377059-29-5 | 95% | 1g |
$320 | 2021-08-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1734789-1g |
Ethyl 3-(o-tolyl)isoxazole-5-carboxylate |
377059-29-5 | 98% | 1g |
￥2368.00 | 2024-05-16 |
3-o-tolyl-isoxazole-5-carboxylic acid ethyl ester Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
377059-29-5 (3-o-tolyl-isoxazole-5-carboxylic acid ethyl ester) Related Products
- 879216-18-9(3-Phenyl-isoxazole-5-carboxylic acid methylester)
- 13599-24-1(Ethyl 3-phenylisoxazole-5-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
